Cas no 2098012-19-0 (3-Azido-1-(2-phenylpropyl)azetidine)

• Product Name: 3-Azido-1-(2-phenylpropyl)azetidine
• CAS No: 2098012-19-0
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 4775401
• Update Time: 2025-06-08

3-Azido-1-(2-phenylpropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-(2-phenylpropyl)azetidine
• 3-Azido-1-(2-phenylpropyl)azetidine

• Inchi： 1S/C12H16N4/c1-10(11-5-3-2-4-6-11)7-16-8-12(9-16)14-15-13/h2-6,10,12H,7-9H2,1H3
• InChI Key： WXKSEDHVUXASIX-UHFFFAOYSA-N
• SMILES： N1(CC(C)C2C=CC=CC=2)CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 216.137496527 g/mol
• Monoisotopic Mass: 216.137496527 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.28
• XLogP3: 3.3
• Topological Polar Surface Area: 17.6

Additional information on 3-Azido-1-(2-phenylpropyl)azetidine

Introduction to 3-Azido-1-(2-phenylpropyl)azetidine (CAS No. 2098012-19-0)

3-Azido-1-(2-phenylpropyl)azetidine, with the CAS number 2098012-19-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The unique structural features of 3-Azido-1-(2-phenylpropyl)azetidine make it a valuable candidate for various applications, particularly in drug discovery and development.

The azide functional group in 3-Azido-1-(2-phenylpropyl)azetidine is a key feature that contributes to its reactivity and potential biological activity. Azides are widely used in click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool for the synthesis of complex molecules and bioconjugates. This makes 3-Azido-1-(2-phenylpropyl)azetidine an attractive building block for the development of novel therapeutics and diagnostic agents.

In recent years, there has been a growing interest in the use of azetidines as scaffolds for drug design due to their ability to modulate biological targets effectively. The phenylpropyl substituent in 3-Azido-1-(2-phenylpropyl)azetidine adds hydrophobicity and aromatic character, which can influence the compound's pharmacokinetic properties and target selectivity. These properties are crucial for optimizing drug candidates for improved efficacy and reduced side effects.

3-Azido-1-(2-phenylpropyl)azetidine has been studied for its potential applications in various therapeutic areas. For instance, it has shown promise in the treatment of neurodegenerative diseases, where its ability to cross the blood-brain barrier and interact with specific receptors may offer new avenues for intervention. Additionally, research has explored its potential as an antiviral agent, particularly against RNA viruses, due to its ability to interfere with viral replication processes.

The synthesis of 3-Azido-1-(2-phenylpropyl)azetidine typically involves multi-step procedures that ensure high purity and yield. One common approach involves the reaction of an azide precursor with a suitable electrophile, followed by ring closure to form the azetidine ring. The choice of reagents and reaction conditions is critical for achieving the desired product with minimal side reactions. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

In terms of safety and handling, while 3-Azido-1-(2-phenylpropyl)azetidine is not classified as a hazardous material, it is important to follow standard laboratory protocols to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a cool, dry place away from incompatible materials.

The pharmacological profile of 3-Azido-1-(2-phenylpropyl)azetidine has been investigated through various in vitro and in vivo studies. These studies have provided valuable insights into its mechanism of action, pharmacokinetics, and potential therapeutic effects. For example, cell-based assays have demonstrated that this compound can modulate specific signaling pathways involved in disease progression, making it a promising lead compound for further optimization.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While 3-Azido-1-(2-phenylpropyl)azetidine is still in the preclinical stage, preliminary data suggest that it has favorable properties that warrant further investigation. Ongoing research aims to address key questions related to its toxicity, bioavailability, and therapeutic window before advancing to human trials.

In conclusion, 3-Azido-1-(2-phenylpropyl)azetidine (CAS No. 2098012-19-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics and diagnostic agents. As research continues to advance our understanding of this compound, it holds promise for addressing unmet medical needs and improving patient outcomes.